4-[benzyl(methylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide

• IUPAC Name: 4-[benzyl(methylsulfonyl)amino]-N-[(4-chlorophenyl)methyl]benzamide
• InChI: InChI=1S/C22H21ClN2O3S/c1-29(27,28)25(16-18-5-3-2-4-6-18)21-13-9-19(10-14-21)22(26)24-15-17-7-11-20(23)12-8-17/h2-14H,15-16H2,1H3,(H,24,26)
• InChI Key: HGMYQVFOFVJHGH-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC1=CC=CC=C1)C2=CC=C(C=C2)C(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C22H21ClN2O3S
• Molecular Weight: 428.9 g/mol

Description

“4-[benzyl(methylsulfonyl)amino]-N-(4-chlorobenzyl)benzamide” is a complex organic compound. It contains a benzyl group, a methylsulfonyl group, and a chlorobenzyl group. The compound is part of the benzamide family, which are known for their wide range of biological activities.

Synthesis Analysis

The synthesis of such compounds often involves reactions at the benzylic position. A common method for introducing a benzyl group is through the Friedel–Crafts alkylation. The methylsulfonyl group can be introduced through a variety of methods, including the use of sulfonyl chlorides or sulfonic esters. The chlorobenzyl group can be introduced through nucleophilic aromatic substitution reactions.

Molecular Structure Analysis

The molecular formula of this compound is C24H25ClN2O3S2. It contains a benzyl group attached to a nitrogen atom, which is also attached to a methylsulfonyl group. The nitrogen atom is also attached to a benzamide group, which is further attached to a chlorobenzyl group.

Chemical Reactions Analysis

Reactions involving this compound would likely occur at the benzylic position. This is due to the high reactivity of the benzylic carbon, which is adjacent to the aromatic ring. The compound could undergo a variety of reactions, including nucleophilic substitutions and electrophilic aromatic substitutions.

Physical And Chemical Properties Analysis

The molecular weight of this compound is 489.0499. Other physical and chemical properties such as melting point, boiling point, solubility, and stability would need to be determined experimentally.

Safety and Hazards

The safety and hazards associated with this compound are not clear from the available information. It’s always important to handle chemical compounds with care and use appropriate personal protective equipment. For specific safety information, one should refer to the material safety data sheet (MSDS) provided by the manufacturer.

Future Directions

The future research on this compound could focus on exploring its biological activities and potential therapeutic applications. Given the wide range of activities exhibited by benzamide derivatives, this compound could be a promising candidate for drug development. Further studies could also focus on optimizing its synthesis and improving its physical and chemical properties.